![molecular formula C23H25NO4 B8271623 Korupensamine A CAS No. 158252-04-1](/img/structure/B8271623.png)
Korupensamine A
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Korupensamine A is a type of naphthylisoquinoline alkaloid . It is known for its significant physiological activity . For instance, it has been found to inhibit SARS-CoV-2 in vitro by targeting its main protease (Mpro) .
Synthesis Analysis
The synthesis of Korupensamine A involves efficient asymmetric Suzuki-Miyaura coupling reactions . This method is employed for the first time in total syntheses of chiral biaryl natural products like Korupensamine A and B . The process also includes an effective diastereoselective hydrogenation .
Molecular Structure Analysis
The molecular formula of Korupensamine A is C23H25NO4 . It has an average mass of 379.449 Da and a monoisotopic mass of 379.178345 Da .
Chemical Reactions Analysis
The chemical reactions involved in the synthesis of Korupensamine A include asymmetric Suzuki-Miyaura coupling reactions and diastereoselective hydrogenation . These reactions are carried out in excellent yields and enantioselectivities (up to 99% ee) .
Physical And Chemical Properties Analysis
The physical and chemical properties of Korupensamine A include its molecular formula (C23H25NO4), average mass (379.449 Da), and monoisotopic mass (379.178345 Da) .
Mechanism of Action
Future Directions
The efficient synthesis of Korupensamine A through asymmetric Suzuki-Miyaura coupling reactions opens up new possibilities for the synthesis of other chiral biaryl natural products . This method could potentially be applied in the synthesis of a wide range of natural products, expanding the scope of medicinal chemistry .
properties
CAS RN |
158252-04-1 |
---|---|
Product Name |
Korupensamine A |
Molecular Formula |
C23H25NO4 |
Molecular Weight |
379.4 g/mol |
IUPAC Name |
(1R,3R)-5-(4-hydroxy-5-methoxy-7-methylnaphthalen-1-yl)-1,3-dimethyl-1,2,3,4-tetrahydroisoquinoline-6,8-diol |
InChI |
InChI=1S/C23H25NO4/c1-11-7-15-14(5-6-17(25)23(15)20(8-11)28-4)22-16-9-12(2)24-13(3)21(16)18(26)10-19(22)27/h5-8,10,12-13,24-27H,9H2,1-4H3/t12-,13-/m1/s1 |
InChI Key |
JOXWHCNNDTWJPX-CHWSQXEVSA-N |
Isomeric SMILES |
C[C@@H]1CC2=C(C(=CC(=C2[C@H](N1)C)O)O)C3=C4C=C(C=C(C4=C(C=C3)O)OC)C |
SMILES |
CC1CC2=C(C(=CC(=C2C(N1)C)O)O)C3=C4C=C(C=C(C4=C(C=C3)O)OC)C |
Canonical SMILES |
CC1CC2=C(C(=CC(=C2C(N1)C)O)O)C3=C4C=C(C=C(C4=C(C=C3)O)OC)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.